Cas no 260391-75-1 (tert-butyl 2,4-dimethoxyphenylcarbamate)

• Product Name: tert-butyl 2,4-dimethoxyphenylcarbamate
• CAS No: 260391-75-1
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• MDL: MFCD21170312
• CID: 2117264
• Update Time: 2025-05-19

tert-butyl 2,4-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,4-dimethoxyphenylcarbamate
• tert-butyl N-(2,4-dimethoxyphenyl)carbamate
• (2,4-Dimethoxy-phenyl)-carbamic acid tert-butyl ester
• Carbamic acid, N-(2,4-dimethoxyphenyl)-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl N-(2,4-dimethoxyphenyl)carbamate

• MDL： MFCD21170312
• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(15)14-10-7-6-9(16-4)8-11(10)17-5/h6-8H,1-5H3,(H,14,15)
• InChI Key： UEFXNTMGHGDJRH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(OC)C=C1OC

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 319.4±32.0 °C(Predicted)
• pka: 12?+-.0.70(Predicted)

Additional information on tert-butyl 2,4-dimethoxyphenylcarbamate

tert-butyl 2,4-dimethoxyphenylcarbamate: A Comprehensive Overview

tert-butyl 2,4-dimethoxyphenylcarbamate, also known by its CAS number 260391-75-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent research findings related to this compound.

The chemical structure of tert-butyl 2,4-dimethoxyphenylcarbamate consists of a phenyl ring substituted with two methoxy groups at the 2 and 4 positions. The phenyl group is further connected to a carbamate moiety, which includes a tert-butyl group. This combination of functional groups imparts the compound with distinctive chemical properties. The presence of electron-donating methoxy groups on the phenyl ring enhances the compound's reactivity in certain chemical reactions, making it a valuable intermediate in organic synthesis.

Recent studies have explored the synthesis of tert-butyl 2,4-dimethoxyphenylcarbamate through various routes. One prominent method involves the reaction of 2,4-dimethoxyaniline with tert-butyl chloroformate in the presence of a base. This reaction pathway has been optimized to achieve high yields and purity levels. Researchers have also investigated the use of alternative reagents and catalysts to improve the efficiency of the synthesis process.

The applications of tert-butyl 2,4-dimethoxyphenylcarbamate span across multiple domains. In pharmaceutical research, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. Its ability to act as a protecting group for amino functionalities makes it particularly useful in peptide synthesis. Additionally, this compound has been employed in the development of advanced materials, such as polymers and coatings, where its unique properties contribute to enhanced performance characteristics.

In terms of biological activity, recent studies have highlighted the potential of tert-butyl 2,4-dimethoxyphenylcarbamate as an inhibitor of certain enzymes involved in metabolic pathways. This finding opens up new avenues for its application in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Furthermore, its role as a building block for more complex molecules continues to be explored by researchers worldwide.

The environmental impact and safety profile of tert-butyl 2,4-dimethoxyphenylcarbamate have also been subjects of recent research. Studies have focused on understanding its degradation pathways under various environmental conditions and assessing its potential risks to human health and ecosystems. These investigations are crucial for ensuring responsible use and disposal practices.

In conclusion, tert-butyl 2,4-dimethoxyphenylcarbamate, with its CAS number 260391-75-1, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and materials science. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an even more significant role in future scientific advancements.